Cas no 55619-39-1 (Benzenesulfonamide, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-)

Benzenesulfonamide, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]- structure
55619-39-1 structure
Product Name:Benzenesulfonamide, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-
CAS No:55619-39-1
MF:C12H18N2O4S2
MW:318.412320613861
CID:351372
PubChem ID:859982
Update Time:2025-04-19

Benzenesulfonamide, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-
    • 4-(azepan-1-ylsulfonyl)benzenesulfonamide
    • Oprea1_006051
    • DTXSID40357681
    • Oprea1_492156
    • 55619-39-1
    • 4-(azepane-1-sulfonyl)benzene-1-sulfonamide
    • AKOS000738327
    • Inchi: 1S/C12H18N2O4S2/c13-19(15,16)11-5-7-12(8-6-11)20(17,18)14-9-3-1-2-4-10-14/h5-8H,1-4,9-10H2,(H2,13,15,16)
    • InChI Key: ABKOKFRTCWULAR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)S(N)(=O)=O)(N1CCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 318.07094
  • Monoisotopic Mass: 318.07079941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 97.54
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